2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 1-(2,3-dihydroindol-1-yl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)ethanone
• InChI: InChI=1S/C19H20N2O/c22-19(21-12-10-16-6-3-4-8-18(16)21)14-20-11-9-15-5-1-2-7-17(15)13-20/h1-8H,9-14H2
• InChI Key: YDOLWJGGSBXITL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)CC(=O)N3CCC4=CC=CC=C43
• Molecular Formula: C19H20N2O
• DSSTOX Substance ID: DTXSID80368670
• Molecular Weight: 292.4 g/mol
• CAS RN: 56533-63-2

Description

2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline, also known as DIQ, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. DIQ is a tetrahydroisoquinoline derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline exerts its therapeutic effects through various mechanisms of action, including the inhibition of protein kinases, the activation of antioxidant pathways, and the modulation of neurotransmitter systems. 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has been shown to inhibit the activity of protein kinases, including Akt and ERK, which are involved in cell proliferation and survival. 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline also activates antioxidant pathways, including the Nrf2 pathway, which protects cells from oxidative stress. Additionally, 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline modulates neurotransmitter systems, including the dopamine and serotonin systems, which are involved in various neurological disorders.
Biochemical and Physiological Effects:
2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has been shown to have various biochemical and physiological effects, including the induction of apoptosis, the modulation of gene expression, and the regulation of oxidative stress. 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline induces apoptosis in cancer cells by activating the caspase cascade and inhibiting anti-apoptotic proteins. 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline also modulates gene expression by regulating transcription factors, including NF-kB and AP-1. Additionally, 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline regulates oxidative stress by activating antioxidant pathways and reducing reactive oxygen species.

Advantages and Limitations for Lab Experiments

2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has several advantages for use in lab experiments, including its high purity and stability, its ability to cross the blood-brain barrier, and its low toxicity. However, 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline also has some limitations, including its limited solubility in aqueous solutions and its potential for off-target effects.

Future Directions

There are several future directions for the study of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline, including the development of novel synthetic methods, the identification of new therapeutic applications, and the optimization of dosage and delivery methods. Additionally, the use of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline in combination with other compounds or therapies may enhance its therapeutic efficacy. Further research is needed to fully understand the potential of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline in various diseases and to develop effective treatment strategies.
Conclusion:
In conclusion, 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and future directions. 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has shown promising results in various diseases, including cancer, Parkinson's disease, and Alzheimer's disease. Further research is needed to fully understand the potential of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline and to develop effective treatment strategies.

Synthesis Methods

2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline can be synthesized using various methods, including the Pictet-Spengler reaction, which involves the condensation of an aldehyde or ketone with an amine. Another method involves the use of palladium-catalyzed coupling reactions to form the tetrahydroisoquinoline ring system. The synthesis of 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has been optimized to produce high yields and purity for use in scientific research.

Scientific Research Applications

2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has been studied for its potential therapeutic applications in various diseases, including cancer, Parkinson's disease, and Alzheimer's disease. Studies have shown that 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has anti-cancer properties and can inhibit the growth of cancer cells. In Parkinson's disease, 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has been shown to protect dopaminergic neurons and improve motor function. In Alzheimer's disease, 2-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-1,2,3,4-tetrahydroisoquinoline has been shown to reduce amyloid-beta accumulation and improve cognitive function.